Cas no 66473-01-6 (6-N-HEPTYLNAPHTHALENE-2-CARBOXYLIC ACID)

• Product name: 6-N-HEPTYLNAPHTHALENE-2-CARBOXYLIC ACID
• CAS No: 66473-01-6
• MF: C₁₈H₂₂O₂
• MW: 270.36600
• CID: 964068
• PubChem ID: 21182281

6-N-HEPTYLNAPHTHALENE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-N-HEPTYLNAPHTHALENE-2-CARBOXYLIC ACID
• 6-n-Heptylnaphthalene-2-carboxylic acidneat
• 6-heptylnaphthalene-2-carboxylic acid
• 66473-01-6
• SCHEMBL7331987
• 6-Heptyl-2-naphthoic acid
• DB-113995

• Inchi： InChI=1S/C18H22O2/c1-2-3-4-5-6-7-14-8-9-16-13-17(18(19)20)11-10-15(16)12-14/h8-13H,2-7H2,1H3,(H,19,20)
• InChI Key： OURHICMQMQBYDD-UHFFFAOYSA-N
• SMILES： CCCCCCCC1=CC2=C(C=C1)C=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 270.16200
• Monoisotopic Mass: 270.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.30000
• LogP: 5.05090